Cas no 38539-99-0 ((2Z,8R,9S,10R,13S,14S,17S)-17-hydroxy-2-(hydroxymethylidene)-4,10,13,17-tetramethyl-1,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one)

• Product Name: (2Z,8R,9S,10R,13S,14S,17S)-17-hydroxy-2-(hydroxymethylidene)-4,10,13,17-tetramethyl-1,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• CAS No: 38539-99-0
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 318403
• PubChem ID: 57349609
• Update Time: 2025-04-19

(2Z,8R,9S,10R,13S,14S,17S)-17-hydroxy-2-(hydroxymethylidene)-4,10,13,17-tetramethyl-1,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-hydroxy-2-(hydroxymethylene)-4,17-dimethyl-, (17b)- (9CI)
• 4,17α-Dimethyl-2-hydroxymethylene Testosterone
• (17B)-17-HYDROXY-2-(HYDROXYMETHYLENE)-4,17-DIMETHYL-ANDROST-4-EN-3-ONE
• 4,17A-DIMETHYL-2-HYDROXYMETHYLENE TESTOSTERONE
• (17β)-17-Hydroxy-2-(hydroxymethylene)-4,17-dimethylandrost-4-en-3 -one
• 4,17
• A-Dimethyl-2-hydroxymethylene Testosterone
• (2Z,8R,9S,10R,13S,14S,17S)-17-hydroxy-2-(hydroxymethylidene)-4,10,13,17-tetramethyl-1,6,7,8,9,11,12,
• NS00058097
• TTXFXDNREBBNTM-UCLRZGAKSA-N
• 17-Hydroxy-2-(hydroxymethylidene)-4,17-dimethylandrost-4-en-3-one
• DTXSID80959406
• 38539-99-0
• CID 57349609
• 17beta-Hydroxy-2-hydroxymethylene-4,17-dimethylandrost-4-en-3-one
• (8R,9S,10R,13S,14S,17S)-17-hydroxy-2-(hydroxymethylidene)-4,10,13,17-tetramethyl-1,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 4,17alpha-Dimethyl-2-hydroxymethylene Testosterone
• AKOS030242038
• (2Z,8R,9S,10R,13S,14S,17S)-17-hydroxy-2-(hydroxymethylidene)-4,10,13,17-tetramethyl-1,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C22H32O3/c1-13-16-6-5-15-17(20(16,2)11-14(12-23)19(13)24)7-9-21(3)18(15)8-10-22(21,4)25/h12,15,17-18,23,25H,5-11H2,1-4H3/t15-,17+,18+,20+,21+,22+/m1/s1
• InChI Key： TTXFXDNREBBNTM-UCLRZGAKSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CCC4=C(C)C(C(=CO)C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 253.965126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 689
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.16
• Boiling Point: 490.6°Cat760mmHg
• Flash Point: 264.6°C
• Refractive Index: 1.577
• PSA: 57.53000
• LogP: 4.71120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives